Cas no 1804894-58-3 (Ethyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate)
Ethyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate
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- Inchi: 1S/C11H8F3NO4/c1-2-18-10(17)8-6(5-15)3-4-7(9(8)16)19-11(12,13)14/h3-4,16H,2H2,1H3
- InChI Key: QIQRKRUEKLRWOB-UHFFFAOYSA-N
- SMILES: FC(OC1=CC=C(C#N)C(C(=O)OCC)=C1O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 376
- XLogP3: 3.2
- Topological Polar Surface Area: 79.6
Ethyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015005715-1g |
Ethyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate |
1804894-58-3 | 97% | 1g |
1,549.60 USD | 2021-06-21 |
Ethyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on Ethyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate
Comprehensive Overview of Ethyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate (CAS No. 1804894-58-3)
The compound Ethyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate (CAS No. 1804894-58-3) is a highly specialized benzoate derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a cyano group, a hydroxy group, and a trifluoromethoxy moiety, makes it a valuable intermediate for the development of novel bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.
One of the key reasons for the growing popularity of Ethyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate is its role in the synthesis of fluorinated compounds. Fluorinated molecules are widely used in medicinal chemistry because they often exhibit enhanced metabolic stability and bioavailability. The presence of the trifluoromethoxy group in this compound is particularly noteworthy, as it can significantly influence the physicochemical properties of the resulting derivatives. This has led to a surge in searches for "trifluoromethoxy benzoate applications" and "cyano-hydroxy benzoate synthesis" in academic and industrial databases.
In addition to its pharmaceutical potential, Ethyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate is also being explored for its utility in agrochemical research. The compound's ability to act as a precursor for herbicides and pesticides has made it a topic of interest for companies looking to develop more efficient and environmentally friendly crop protection solutions. Recent trends in sustainable agriculture have further amplified the demand for such innovative chemical building blocks.
The synthesis and characterization of Ethyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate require advanced organic chemistry techniques, including NMR spectroscopy and mass spectrometry. These methods are essential for ensuring the purity and structural integrity of the compound, which is critical for its subsequent applications. Online queries such as "how to synthesize Ethyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate" and "analytical methods for benzoate derivatives" reflect the technical challenges and curiosity surrounding this molecule.
Another area where Ethyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate shows promise is in the development of advanced materials. Its unique combination of functional groups makes it a candidate for creating polymeric materials with tailored properties, such as improved thermal stability or chemical resistance. This aligns with the broader industry trend toward high-performance materials, which has led to increased research activity and patent filings related to this compound.
From a commercial perspective, the global market for specialty chemicals like Ethyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate is expanding rapidly. Companies are investing in the scalable production of such intermediates to meet the rising demand from pharmaceutical and agrochemical sectors. Searches for "suppliers of Ethyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate" and "bulk purchase CAS 1804894-58-3" highlight the commercial interest in this compound.
In conclusion, Ethyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate (CAS No. 1804894-58-3) is a versatile and valuable compound with wide-ranging applications in drug development, agriculture, and material science. Its unique structural features and functional groups make it a focal point for ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the advancement of specialty chemistry and related fields.
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